Cas no 2172158-31-3 (5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}-4-methylpentanoic acid)

• Product Name: 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}-4-methylpentanoic acid
• CAS No: 2172158-31-3
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6022047
• PubChem ID: 165525712
• Update Time: 2025-06-11

5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}-4-methylpentanoic acid
• EN300-1495679
• 2172158-31-3
• 5-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-3-methylbutanamido}-4-methylpentanoic acid

• Inchi： 1S/C27H34N2O5/c1-17(2)23(26(32)28-14-18(3)12-13-25(30)31)15-29-27(33)34-16-24-21-10-6-4-8-19(21)20-9-5-7-11-22(20)24/h4-11,17-18,23-24H,12-16H2,1-3H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： YUNBJEYDSJKZFK-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NCC(C)CCC(=O)O)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}-4-methylpentanoic acid

Research Briefing on 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}-4-methylpentanoic acid (CAS: 2172158-31-3)

In recent years, the compound 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}-4-methylpentanoic acid (CAS: 2172158-31-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure incorporating a fluorenylmethoxycarbonyl (Fmoc) protecting group and a branched amino acid moiety, has shown promise in various applications, including peptide synthesis, drug delivery systems, and as a potential therapeutic agent. This briefing aims to summarize the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential applications.

The synthesis of 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}-4-methylpentanoic acid involves multi-step organic reactions, with the Fmoc group playing a critical role in protecting the amino functionality during the synthesis process. Recent studies have optimized the reaction conditions to improve yield and purity, making the compound more accessible for research and development. Advanced analytical techniques, such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC), have been employed to characterize the compound and ensure its structural integrity.

One of the key areas of interest is the compound's potential as a building block in peptide synthesis. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild acidic conditions. Researchers have explored the incorporation of 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}-4-methylpentanoic acid into peptide chains to enhance their stability and bioavailability. Preliminary results suggest that the compound can improve the pharmacokinetic properties of peptide-based drugs, making them more effective in therapeutic applications.

In addition to its role in peptide synthesis, the compound has been investigated for its potential biological activity. Recent in vitro studies have demonstrated that 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}-4-methylpentanoic acid exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings suggest that the compound could serve as a lead structure for the development of novel anti-inflammatory agents. However, further in vivo studies are required to validate these observations and assess the compound's safety and efficacy.

Another promising application of this compound lies in drug delivery systems. Its amphiphilic nature, resulting from the combination of hydrophobic (Fmoc) and hydrophilic (carboxylic acid) groups, makes it a potential candidate for the design of nanocarriers. Researchers have successfully incorporated the compound into lipid-based nanoparticles, which have shown enhanced drug loading capacity and controlled release properties. These advancements could pave the way for more efficient and targeted drug delivery systems in the treatment of various diseases.

Despite the promising findings, several challenges remain in the development and application of 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}-4-methylpentanoic acid. The compound's complex synthesis and high production costs may limit its widespread use. Additionally, more comprehensive toxicological studies are needed to ensure its safety in clinical applications. Future research should focus on addressing these challenges and exploring new avenues for the compound's utilization in the pharmaceutical industry.

In conclusion, 5-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-3-methylbutanamido}-4-methylpentanoic acid (CAS: 2172158-31-3) represents a versatile and promising molecule in the field of chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug delivery, and potential therapeutic activity highlight its significance in advancing scientific knowledge and medical innovation. Continued research and development efforts will be crucial in unlocking the full potential of this compound and translating its benefits into practical applications.